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Compound of Interest

Compound Name: Psma I&S tfa

Cat. No.: B10857062

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of Psma I&S tfa, a precursor for a 99mTc-labeled PSMA-targeting ligand. Adherence
to these guidelines is essential to ensure personnel safety and maintain the integrity of the
product.

Personal Protective Equipment (PPE) and Safety
Measures

Due to the presence of a trifluoroacetic acid (TFA) salt and its intended use as a precursor for
radiolabeling, a stringent set of safety precautions must be observed. While specific
occupational exposure limits (OELs) for Psma I&S tfa have not been established, the
hazardous nature of TFA salts necessitates handling with care to prevent skin and eye burns,
and respiratory irritation.
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Safety Measure Specification Rationale

To prevent inhalation of any
o ) aerosols or dust particles,
Ventilation Chemical Fume Hood ] )
especially when handling the

lyophilized powder.

To protect eyes from contact

) with the compound, which can
) ANSI-approved chemical )
Eye Protection cause serious eye damage. A
splash goggles ) )
face shield may be required for

larger quantities.

To prevent skin contact. Given
the corrosive nature of TFA, it
is recommended to use double
gloves and to change them

Chemical-resistant nitrile immediately if contact with the

Hand Protection

gloves compound occurs. For
prolonged or high-volume
handling, heavy-duty gloves
such as butyl rubber or Viton

should be considered.

) To protect skin and clothing
Body Protection Full-length laboratory coat ]
from accidental splashes.

Footwear Closed-toe shoes To protect feet from spills.

Experimental Protocol: Safe Handling of Psma 1&S
tfa

This step-by-step guide outlines the safe handling of Psma 1&S tfa from receipt to disposal.

Receiving and Storage

» Upon receipt, visually inspect the container for any damage or leaks.
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» Store the lyophilized peptide at -20°C or -80°C in a dark, dry place, preferably under an inert
atmosphere like nitrogen.

e Log the receipt and storage details in your laboratory inventory system.

Preparation for Use

» Before opening, allow the sealed container of lyophilized Psma I&S tfa to equilibrate to room
temperature inside a desiccator. This prevents condensation of atmospheric moisture, which
can degrade the peptide.

 All handling of the lyophilized powder must be conducted within a certified chemical fume
hood.

e Don the appropriate PPE as outlined in the table above.

Reconstitution

» Carefully open the vial, avoiding any inhalation of the powder.

» Reconstitute the peptide using a sterile, appropriate solvent as per your experimental
protocol.

o Gently swirl the vial to dissolve the contents. Avoid vigorous shaking to prevent peptide
degradation.

« If not for immediate use, aliquot the solution into smaller, single-use vials to avoid repeated
freeze-thaw cycles.

Use in Experimental Procedures

e Conduct all experimental work involving Psma 1&S tfa within a chemical fume hood.

e Ensure all labware is clean and compatible with the compound and solvents used.

Decontamination and Spill Response

 In case of a small spill, absorb the material with an inert absorbent (e.g., sand or
vermiculite).
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Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water. All cleaning
materials should be disposed of as hazardous waste.

For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office immediately.

In case of skin contact, immediately flush the affected area with copious amounts of water for
at least 15 minutes and seek medical attention.

In case of eye contact, flush with water for at least 15 minutes and seek immediate medical
attention.

Disposal Plan

All waste materials containing Psma I&S tfa must be treated as hazardous chemical waste.

Solid Waste: Unused lyophilized powder, contaminated gloves, pipette tips, and other
disposables should be collected in a clearly labeled, sealed container for solid chemical
waste.

Liguid Waste: Unused solutions of the peptide and the first solvent rinse from
decontaminating labware should be collected in a labeled container for hazardous liquid
waste. Do not pour down the drain.[1]

Decontamination of Glassware: Reusable glassware should be rinsed with a suitable solvent
to remove residues, with the rinse collected as hazardous waste. Subsequently, wash the
glassware with an appropriate laboratory detergent and rinse thoroughly with deionized
water.[1]

Waste Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of
all hazardous waste generated.

Visualizing the Workflow

To further clarify the procedural flow and safety dependencies, the following diagrams have
been generated.
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Caption: Workflow for the safe handling of Psma I&S tfa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-psma-i-s-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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